Cas no 1252899-04-9 (({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine)

• Product Name: ({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine
• CAS No: 1252899-04-9
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 5320341
• Update Time: 2025-06-29

({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine Chemical and Physical Properties

Names and Identifiers

• N-((3-(4-(benzyloxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-N-ethylethanamine
• N-({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-N-ethylethanamine
• STL030999
• N-ethyl-N-[[3-(4-phenylmethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]ethanamine
• ({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine

• Inchi： 1S/C20H23N3O2/c1-3-23(4-2)14-19-21-20(22-25-19)17-10-12-18(13-11-17)24-15-16-8-6-5-7-9-16/h5-13H,3-4,14-15H2,1-2H3
• InChI Key： QLZXUZVOYBHVPI-UHFFFAOYSA-N
• SMILES： O1C(CN(CC)CC)=NC(C2C=CC(=CC=2)OCC2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 364
• XLogP3: 3.9
• Topological Polar Surface Area: 51.4

Additional information on ({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine

Introduction to ({3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine and Its Applications in Modern Chemical Biology

{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine (CAS No. 1252899-04-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of biological activities and potential applications in pharmaceuticals and agrochemicals. The presence of the benzyloxy group and the oxadiazol-5-yl moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further chemical modifications and biological studies.

The compound's molecular structure is characterized by a central 1,2,4-oxadiazole ring, which is a heterocyclic compound containing nitrogen atoms at positions 1, 2, and 4. This ring system is flanked by a phenyl ring substituted with a benzyloxy group at position 4 and a methyl group attached to the 5-position of the oxadiazole ring. The N-methylated diethylamine side chain further enhances the compound's complexity and potential for interaction with biological targets. This structural arrangement not only imparts unique electronic properties but also facilitates various chemical reactions that can be exploited in synthetic chemistry.

In recent years, oxadiazole derivatives have been extensively studied for their pharmacological properties. The oxadiazole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The incorporation of the benzyloxy group into the phenyl ring can influence the compound's solubility, bioavailability, and interaction with biological targets. Additionally, the presence of the N-methylated diethylamine moiety suggests potential for receptor binding and modulation of signaling pathways.

The synthesis of {3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the 1,2,4-oxadiazole core through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps include the introduction of the benzyloxy group at position 4 of the phenyl ring through nucleophilic aromatic substitution or other suitable methods. Finally, the attachment of the methyl group at the 5-position of the oxadiazole ring and the N-methylation of diethylamine complete the molecular structure.

The compound's potential applications in drug discovery have been explored in several recent studies. For instance, researchers have investigated its interactions with various enzymes and receptors using computational modeling and experimental techniques. These studies have revealed that {3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine can bind to specific targets with high affinity, suggesting its utility as a lead compound for developing novel therapeutic agents. Additionally, its structural features make it an attractive candidate for designing molecules with enhanced selectivity and reduced toxicity.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced computational methods such as molecular dynamics simulations, quantum mechanical calculations, and machine learning algorithms have been employed to predict the compound's bioactivity and optimize its structure for better performance. These computational approaches provide valuable insights into the interactions between {3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine and biological targets, facilitating rational drug design.

In conclusion,{3-[4-(benzyloxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)diethylamine (CAS No. 1252899-04-9) is a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it an attractive scaffold for further research and development. As our understanding of its properties continues to grow，so too will its applications in pharmaceuticals，agrochemicals，and other areas where precise molecular interactions are crucial.